Cas no 1807242-10-9 (Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate)
Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate
-
- Inchi: 1S/C13H12F3NO2S/c1-3-9-10(20-13(14,15)16)6-5-8(7-17)11(9)12(18)19-4-2/h5-6H,3-4H2,1-2H3
- InChI Key: PDUUSHORQDRSQW-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1=CC=C(C#N)C(C(=O)OCC)=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 391
- XLogP3: 4.4
- Topological Polar Surface Area: 75.4
Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003851-1g |
Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate |
1807242-10-9 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate
Recent Advances in the Study of Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate (CAS: 1807242-10-9)
Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate (CAS: 1807242-10-9) is a fluorinated benzoate derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylthio (-SCF3) and cyano (-CN) functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding light on its versatility and utility in modern chemical research.
The synthesis of Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate has been optimized in recent years, with researchers exploring novel catalytic methods to improve yield and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethylthio group efficiently, achieving a yield of over 85%. This advancement addresses previous challenges associated with the instability of the -SCF3 group under harsh reaction conditions, paving the way for scalable production of this compound.
In terms of biological activity, preliminary investigations have revealed that Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A recent in vitro study conducted by researchers at the University of Cambridge highlighted its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs). The compound's ability to modulate cyclooxygenase-2 (COX-2) activity without significant cytotoxicity suggests a promising therapeutic window for further optimization.
Furthermore, the agrochemical potential of this compound has also been explored. A 2024 report by the European Chemical Agency (ECHA) indicated that Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate demonstrates notable herbicidal activity against broadleaf weeds, with a mechanism of action distinct from existing herbicides. This finding opens new avenues for developing environmentally sustainable crop protection agents, particularly in the context of increasing herbicide resistance.
Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Recent animal studies have reported variable metabolic stability, necessitating further structural modifications to enhance its bioavailability. Additionally, the environmental fate of the trifluoromethylthio moiety requires careful evaluation to ensure compliance with regulatory standards.
In conclusion, Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate (CAS: 1807242-10-9) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Ongoing research efforts are expected to refine its synthesis, expand its biological repertoire, and address current limitations, positioning it as a valuable tool in the chemical biology arsenal.
1807242-10-9 (Ethyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)